Cas no 88738-47-0 (2-Butenedinitrile, 2-(1,1-dimethylethyl)-3-phenyl-)
88738-47-0 structure
Product Name:2-Butenedinitrile, 2-(1,1-dimethylethyl)-3-phenyl-
CAS No:88738-47-0
MF:C14H14N2
MW:210.274363040924
CID:622663
PubChem ID:71319923
Update Time:2025-04-19
2-Butenedinitrile, 2-(1,1-dimethylethyl)-3-phenyl- Chemical and Physical Properties
Names and Identifiers
-
- 2-Butenedinitrile, 2-(1,1-dimethylethyl)-3-phenyl-
- 2-tert-butyl-3-phenylbut-2-enedinitrile
- 88738-47-0
- DTXSID70749914
-
- Inchi: 1S/C14H14N2/c1-14(2,3)13(10-16)12(9-15)11-7-5-4-6-8-11/h4-8H,1-3H3
- InChI Key: ZTBJOQGDMCVBLG-UHFFFAOYSA-N
- SMILES: N#CC(=C(C#N)C1C=CC=CC=1)C(C)(C)C
Computed Properties
- Exact Mass: 210.115698455g/mol
- Monoisotopic Mass: 210.115698455g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 372
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 3.3
- Topological Polar Surface Area: 47.6Ų
2-Butenedinitrile, 2-(1,1-dimethylethyl)-3-phenyl- Related Literature
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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